![molecular formula C11H11N3O3 B8528963 1-[2-(4-Nitrophenoxy)ethyl]imidazole CAS No. 75912-69-5](/img/structure/B8528963.png)
1-[2-(4-Nitrophenoxy)ethyl]imidazole
Cat. No. B8528963
M. Wt: 233.22 g/mol
InChI Key: VADAYXNUIPCDLZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[N+:1]([O-:2])(=[O:3])[c:4]1[cH:5][cH:6][c:7]([O:8][CH2:9][CH2:10][n:11]2[cH:12][n:13][cH:14][cH:15]2)[cH:16][cH:17]1>>[NH2:1][c:4]1[cH:5][cH:6][c:7]([O:8][CH2:9][CH2:10][n:11]2[cH:12][n:13][cH:14][cH:15]2)[cH:16][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O=[N+]([O-])c1ccc(OCCn2ccnc2)cc1
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Outcomes
Product
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Name
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|
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Type
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product
|
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Smiles
|
Nc1ccc(OCCn2ccnc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
